Cas no 941992-31-0 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide
• CAS No: 941992-31-0
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 6153819
• PubChem ID: 16927483
• Update Time: 2025-06-29

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide
• AKOS024645384
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)propane-2-sulfonamide
• 941992-31-0
• F2385-0241

• Inchi： 1S/C16H24N2O3S/c1-4-5-10-18-15-8-7-14(17-22(20,21)12(2)3)11-13(15)6-9-16(18)19/h7-8,11-12,17H,4-6,9-10H2,1-3H3
• InChI Key： RXDMLUBNKJPAFP-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=CC2=C(C=1)CCC(N2CCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 324.15076381g/mol
• Monoisotopic Mass: 324.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide

Introduction to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide (CAS No. 941992-31-0)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide, identified by its CAS number 941992-31-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tetrahydroquinoline core and a sulfonamide functional group makes it a promising candidate for further investigation in various therapeutic areas.

The structural composition of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide involves a complex arrangement of atoms that contributes to its distinct chemical properties. The tetrahydroquinoline moiety is known for its role in multiple biological pathways, while the sulfonamide group is widely recognized for its pharmacological activity. This combination suggests that the compound may exhibit dual functionality, making it an intriguing subject for medicinal chemistry research.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their potential as scaffolds for novel therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of neurological disorders and infectious diseases. The specific substitution pattern in N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide may enhance its binding affinity to target proteins, thereby improving its efficacy.

The sulfonamide functional group in this compound is particularly noteworthy, as it is a well-documented pharmacophore in drug design. Sulfonamides are known for their ability to interact with biological targets through hydrogen bonding and ionic interactions, which can modulate enzyme activity and receptor binding. This feature makes N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide a valuable candidate for further exploration in the development of new drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds for drug development more efficiently. N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)propane-2-sulfonamide has been subjected to virtual screening studies to assess its potential interactions with various biological targets. These studies have revealed promising binding affinities with several key enzymes and receptors involved in disease pathways.

In vitro studies have also been conducted to evaluate the pharmacological properties of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yli)propane sulfonamide. These experiments have focused on assessing its cytotoxicity profile and interaction with relevant biological targets. Preliminary results indicate that the compound exhibits moderate activity against certain cancer cell lines while maintaining low toxicity levels. This suggests that it may serve as a basis for developing novel anticancer agents.

The synthesis of N-(1-butyl oxo 1 248 hydro quinolin 6 yl) propane sulfon amide strong> p>< p >has been optimized to ensure high yield and purity. The synthetic route involves multiple steps, including condensation reactions and functional group transformations. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve the desired product structure accurately. p>< p >The chemical stability of N-(< strong >butyl oxo hydro quinolin yl) propane sulfon amide strong> p>< p >has been thoroughly investigated under various conditions. Studies have shown that the compound remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. This information is crucial for ensuring its long-term viability in both research and industrial settings. p>< p >Future research on N-(< strong >butyl oxo hydro quinolin yl) propane sulfon amide strong> p>< p >is expected to focus on elucidating its mechanism of action and exploring its potential therapeutic applications. Preclinical studies are planned to evaluate its efficacy and safety profile in animal models before moving on to human clinical trials. These efforts are part of a broader initiative to develop new treatments for various diseases using innovative chemical entities like this one. p>< p >In conclusion,N-(< strong >butyl oxo hydro quinolin yl) propane sulfon amide strong> p>< p >< em>CAS No .941992 -31 -0 em > p>< p >is a compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive candidate for further investigation ,and preliminary studies have highlighted its promise as a lead molecule for drug development . As research continues ,this compound is likely to play an important role in the discovery of new therapeutic agents that address unmet medical needs . p >